Cas no 1131587-24-0 (Methyl 5-iodo-2-(4-methylpiperazin-1-yl)benzoate)

• Product Name: Methyl 5-iodo-2-(4-methylpiperazin-1-yl)benzoate
• CAS No: 1131587-24-0
• MF: C₁₃H₁₇IN₂O₂
• MW: 360.190755605698
• CID: 1030699
• PubChem ID: 44828951
• Update Time: 2025-04-20

Methyl 5-iodo-2-(4-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-(4-methylpiperazin-1-yl)benzoate
• A802743
• AK133654
• CTK8E2002
• FT-0651739
• I14-5502
• KB-145658
• AKOS015852306
• 5-iodo-2-(4-methyl-1-piperazinyl)benzoic acid methyl ester
• DB-060282
• DTXSID40661038
• 1131587-24-0
• SCHEMBL21133531

• Inchi： 1S/C13H17IN2O2/c1-15-5-7-16(8-6-15)12-4-3-10(14)9-11(12)13(17)18-2/h3-4,9H,5-8H2,1-2H3
• InChI Key： NZJBSHWGRVHECD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 360.033
• Monoisotopic Mass: 360.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8A^2